Cas no 1806961-27-2 (2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806961-27-2
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4881228
• Update Time: 2025-06-28

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)7-4(1-6(18)19)3-17-5(2-16)8(7)10(13,14)15/h3,9H,1H2,(H,18,19)
• InChI Key： MSEZNRIWNGNDNF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C(C#N)=NC=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806961-27-2): An Overview of a Promising Compound in Pharmaceutical Research

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806961-27-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its complex molecular framework, exhibits a combination of cyano, difluoromethyl, and trifluoromethyl functionalities, which contribute to its distinct physicochemical properties and biological activities.

The molecular formula of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid is C₁₁H₅F₅N₂O₂, and it has a molecular weight of approximately 294.15 g/mol. The presence of multiple fluorine atoms in the molecule imparts significant lipophilicity, which is crucial for enhancing the compound's ability to cross biological membranes and reach its target sites within the body. Additionally, the cyano group contributes to the compound's reactivity and stability, making it a valuable candidate for various pharmaceutical applications.

In recent years, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid has also demonstrated potential as an anti-inflammatory agent. Studies have indicated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, which are critical factors in the pathogenesis of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease. These findings suggest that this compound could be developed into a novel therapeutic agent for managing these conditions.

The pharmacokinetic profile of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid has also been extensively investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it has a reasonable half-life in vivo, which is advantageous for maintaining therapeutic concentrations over extended periods.

In terms of safety and toxicity, preliminary studies have indicated that 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects, with promising preliminary results reported.

The synthetic route for producing 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyridine core, introduction of the cyano group, and subsequent functionalization with difluoromethyl and trifluoromethyl moieties. Advanced synthetic techniques such as transition-metal-catalyzed reactions have been employed to improve the efficiency and scalability of the process.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806961-27-2) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead for developing novel therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.